4-(3-aminopiperidine-1-carbonyl)pyridin-2(1H)-one
Overview
Description
4-(3-aminopiperidine-1-carbonyl)pyridin-2(1H)-one, also known as 4-APCPO, is a heterocyclic compound that has been studied extensively in the fields of synthetic organic chemistry, medicinal chemistry and biochemistry. It is a highly versatile compound with a wide range of applications in various scientific and industrial processes.
Scientific Research Applications
Synthesis and Chemical Properties
- Chemical Synthesis and Labeling : The compound 3-Amino-4-(1,1-difluoro-propyl)-6-(4-methanesulfonyl-piperidin-1-yl)-thieno[2,3-b]pyridine-2-carboxylic acid amide, a structurally similar entity, demonstrates the versatility in chemical synthesis, including labeling with carbon-14 and deuterium for research purposes (Latli et al., 2016).
- Ring Transformation Synthesis : The efficient synthesis of multifunctionalized pyridine derivatives through tandem reactions initiated by [5+1] cycloaddition showcases a method to produce compounds with similar backbones, highlighting the synthetic accessibility of these heterocyclic compounds (Lei et al., 2013).
Biological Activity and Applications
- Biological Activity Building Blocks : The synthesis of orthogonally N-protected (Boc and Cbz) 3,4-aziridinopiperidine as a versatile building block for the synthesis of 4-substituted 3-aminopiperidines underlines the potential of these compounds for biological activity, providing a foundation for further pharmaceutical research (Schramm et al., 2009).
Crystal Structure and Material Science
- Crystal Engineering and Supramolecular Structures : The study on crystalline adducts of substituted salicylic acids with 4-aminopyridine, including hydrates and solvates, explores the supramolecular synthons and crystal engineering aspects. This research demonstrates the relevance of pyridine derivatives in designing new material structures with potential applications in various fields, including pharmaceuticals and materials science (Montis & Hursthouse, 2012).
Mechanistic Insight and Synthetic Application
- Synthetic Mechanisms and Applications : The development of tandem reactions for synthesizing multifunctionalized pyridine derivatives provides mechanistic insights and broadens the synthetic applications of these compounds in medicinal chemistry. This research highlights the synthetic versatility and applicability of pyridine derivatives in creating complex molecular structures with potential therapeutic uses (Lei et al., 2013).
properties
IUPAC Name |
4-(3-aminopiperidine-1-carbonyl)-1H-pyridin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3O2/c12-9-2-1-5-14(7-9)11(16)8-3-4-13-10(15)6-8/h3-4,6,9H,1-2,5,7,12H2,(H,13,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKGPIODDBONBPC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)C2=CC(=O)NC=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-aminopiperidine-1-carbonyl)pyridin-2(1H)-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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